Cas no 2060040-12-0 (3-methoxy-2-{(3-methylbutan-2-yl)oxymethyl}aniline)

3-Methoxy-2-{(3-methylbutan-2-yl)oxymethyl}aniline is a specialized aromatic amine derivative featuring a methoxy group at the 3-position and a branched ether substituent at the 2-position of the aniline ring. This structural configuration enhances its utility as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and fine chemicals. The compound's ether linkage and methoxy group contribute to its stability and reactivity, making it suitable for selective functionalization or further derivatization. Its well-defined molecular structure ensures consistent performance in synthetic applications, while the branched alkyl chain may influence solubility and steric properties. This compound is typically handled under controlled conditions due to its amine functionality.
3-methoxy-2-{(3-methylbutan-2-yl)oxymethyl}aniline structure
2060040-12-0 structure
Product Name:3-methoxy-2-{(3-methylbutan-2-yl)oxymethyl}aniline
CAS No:2060040-12-0
MF:C13H21NO2
MW:223.31134390831
MDL:MFCD30500980
CID:5153962
PubChem ID:137703641
Update Time:2025-06-09

3-methoxy-2-{(3-methylbutan-2-yl)oxymethyl}aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-[(1,2-dimethylpropoxy)methyl]-3-methoxy-
    • 3-methoxy-2-{(3-methylbutan-2-yl)oxymethyl}aniline
    • MDL: MFCD30500980
    • Inchi: 1S/C13H21NO2/c1-9(2)10(3)16-8-11-12(14)6-5-7-13(11)15-4/h5-7,9-10H,8,14H2,1-4H3
    • InChI Key: BGESRTCTHNXXCA-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=CC(OC)=C1COC(C)C(C)C

3-methoxy-2-{(3-methylbutan-2-yl)oxymethyl}aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01072862-1g
3-Methoxy-2-{[(3-methylbutan-2-yl)oxy]methyl}aniline
2060040-12-0 95%
1g
¥4494.0 2023-03-11
Enamine
EN300-340450-0.05g
3-methoxy-2-{[(3-methylbutan-2-yl)oxy]methyl}aniline
2060040-12-0
0.05g
$647.0 2023-09-03
Enamine
EN300-340450-0.1g
3-methoxy-2-{[(3-methylbutan-2-yl)oxy]methyl}aniline
2060040-12-0
0.1g
$678.0 2023-09-03
Enamine
EN300-340450-0.25g
3-methoxy-2-{[(3-methylbutan-2-yl)oxy]methyl}aniline
2060040-12-0
0.25g
$708.0 2023-09-03
Enamine
EN300-340450-0.5g
3-methoxy-2-{[(3-methylbutan-2-yl)oxy]methyl}aniline
2060040-12-0
0.5g
$739.0 2023-09-03
Enamine
EN300-340450-1.0g
3-methoxy-2-{[(3-methylbutan-2-yl)oxy]methyl}aniline
2060040-12-0
1g
$0.0 2023-06-07
Enamine
EN300-340450-2.5g
3-methoxy-2-{[(3-methylbutan-2-yl)oxy]methyl}aniline
2060040-12-0
2.5g
$1509.0 2023-09-03
Enamine
EN300-340450-5.0g
3-methoxy-2-{[(3-methylbutan-2-yl)oxy]methyl}aniline
2060040-12-0
5.0g
$2650.0 2023-02-23
Enamine
EN300-340450-10.0g
3-methoxy-2-{[(3-methylbutan-2-yl)oxy]methyl}aniline
2060040-12-0
10.0g
$3929.0 2023-02-23
Enamine
EN300-340450-1g
3-methoxy-2-{[(3-methylbutan-2-yl)oxy]methyl}aniline
2060040-12-0
1g
$770.0 2023-09-03

Additional information on 3-methoxy-2-{(3-methylbutan-2-yl)oxymethyl}aniline

Comprehensive Overview of 3-Methoxy-2-{(3-Methylbutan-2-yl)oxymethyl}aniline (CAS No. 2060040-12-0)

3-Methoxy-2-{(3-methylbutan-2-yl)oxymethyl}aniline (CAS No. 2060040-12-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This aniline derivative features a methoxy group and a branched ether side chain, which contribute to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for complex molecules, particularly in the development of bioactive compounds and functional materials.

The compound's molecular structure combines a methoxy-substituted aromatic ring with a tertiary ether linkage, making it a versatile intermediate in organic synthesis. Recent studies highlight its utility in catalyzed reactions, where its electron-donating groups enhance reactivity. With growing interest in sustainable chemistry, scientists are investigating eco-friendly synthesis routes for 2060040-12-0, aligning with global trends toward green manufacturing processes.

Analytical characterization of 3-methoxy-2-{(3-methylbutan-2-yl)oxymethyl}aniline typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods confirm its high purity (>98%), a critical factor for research applications. The compound's stability under various pH conditions makes it suitable for formulation studies, particularly in pH-sensitive systems. Its lipophilic nature also suggests potential in drug delivery applications, a hot topic in pharmaceutical development.

In material science, the branched alkoxy group of this compound shows promise for modifying polymer properties. Researchers are examining its incorporation into specialty coatings and adhesives, where it may improve flexibility and thermal resistance. These applications align with current industry demands for high-performance materials in electronics and automotive sectors. The compound's low volatility adds to its appeal for industrial formulations.

Safety assessments indicate that 2060040-12-0 requires standard laboratory handling precautions. While not classified as hazardous under current regulations, proper PPE (personal protective equipment) is recommended during manipulation. Storage guidelines suggest keeping the compound in amber glass containers under inert atmosphere to maintain stability, reflecting best practices for amine-containing compounds.

The global market for fine chemical intermediates like 3-methoxy-2-{(3-methylbutan-2-yl)oxymethyl}aniline is expanding, driven by pharmaceutical R&D investments. Suppliers are developing custom synthesis services to meet researcher demands for this niche compound. Analytical certificates typically include residual solvent profiles and heavy metal content analysis, addressing quality concerns in GMP applications.

Future research directions may explore the compound's potential in asymmetric synthesis and chiral resolution processes. Its structural features suggest possible utility in designing molecular recognition systems, an area of growing interest in supramolecular chemistry. As synthetic methodologies advance, 2060040-12-0 could become more accessible for broader applications in medicinal chemistry and material engineering.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd